Cas no 645390-56-3 (1,10-Anthracenedione, 3,9-dihydroxy-)

1,10-Anthracenedione, 3,9-dihydroxy- structure
645390-56-3 structure
Product Name:1,10-Anthracenedione, 3,9-dihydroxy-
CAS No:645390-56-3
MF:C14H8O4
MW:240.21092414856
CID:423119
Update Time:2024-01-29

1,10-Anthracenedione, 3,9-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,10-Anthracenedione, 3,9-dihydroxy-
    • Inchi: 1S/C14H8O4/c15-7-5-10-12(11(16)6-7)14(18)9-4-2-1-3-8(9)13(10)17/h1-6,15,18H
    • InChI Key: QPLPUHKXDUCSKK-UHFFFAOYSA-N
    • SMILES: C1(=O)C2C(C(=O)C3=C(C=2O)C=CC=C3)=CC(O)=C1

Computed Properties

  • Exact Mass: 240.04224
  • Monoisotopic Mass: 240.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 74.6A^2

Experimental Properties

  • Density: 1.54 g/cm 3
  • Melting Point: 268-270°C
  • Boiling Point: 514.5 ºC at 760 mmHg
  • Flash Point: 279 ºC
  • Refractive Index: 1.732
  • PSA: 74.6
  • LogP: 1.87320
  • pka: 4.50±1.00(Predicted)
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